Cas no 1313016-72-6 (2-amino-3-(2-hydroxy-1H-indol-3-yl)propanoic acid)

• Product Name: 2-amino-3-(2-hydroxy-1H-indol-3-yl)propanoic acid
• CAS No: 1313016-72-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4734783
• PubChem ID: 3382782
• Update Time: 2024-03-01

2-amino-3-(2-hydroxy-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-DL-tryptophan
• 2-hydroxytryptophan
• 2-amino-3-(2-hydroxy-1H-indol-3-yl)propanoic acid
• 2-Oxytryptophan
• Q27139079

• Inchi： 1S/C11H12N2O3/c12-8(11(15)16)5-7-6-3-1-2-4-9(6)13-10(7)14/h1-4,8,13-14H,5,12H2,(H,15,16)
• InChI Key： VAUYGGXCASQWHK-UHFFFAOYSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 99.3

2-amino-3-(2-hydroxy-1H-indol-3-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives